Cas no 63-42-3 (Lactose)
    Lactose is a unique carbohydrate in human and mammalian milk. It is a disaccharide composed of glucose and galactose. During the growth and development of infants, lactose can not only provide energy, but also participate in the development of the brain
Lactose structure
Lactose Properties
Names and Identifiers
-
- ANHYDROTETRACYCLINE HYDROCHLORIDE
- AnhydrotetracyclineHCl
- Anhydrotetracycline hydrochloride, 'can be used as a secondary standard'
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-, monohydrochloride, (4S,4aS,12aS)-
- (4s,4as,12as)-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-2-naphthacenecarboxamide monohydrochloride
- 5A,6-ANHYDROTETRACYCLINEHYDROCHLORIDE
- Anhydrotetracycline hydrochloride,'can be used as secondary standard.'
- (+)-beta-D-lactose
- 4-O-Beta-D-galactopyranosyl-D-glucose
- 4-(beta-D-galactosido)-D-glucose
- Beta-D-Lactose
- Beta-lactose
- D-(+)-Lactose
- Lac
- lactin
- lactobiose
- Lactose
- Milk sugar
- saccharum lactin
- D(+)-Lactose
- Lactosum , anhydrous
- Anhydrous lactose
- D(+)-LACTOSE MONOHYDRATE, EXTRA PURE, PH EUR, BP, NF
- D-Lactose
- D-Lactose Anhydrous
- Lactose, Anhydrous
- Aletobiose
- Galactinum
- Osmolactan
- Ph Eur,USP,NF,JP
- SUGAR MILK
- Lactosum anhydricum
- 4-O-beta-D-Galactopyranosyl-beta-D-glucopyranose
- Fast-flo Lactose
- Fast-flo
- Lactose anhydrous
- (+)-Lactose
- Pharmatose 450M
- beta-D-Glucopyranose, 4-O-beta-D-galactopyranosyl-
- Tablettose
- .beta.-Lactose
- Zeparox EP
- Lactose Fast-flo
- Pharmatos
- lactose,anhydrous
- saccharumlactin
- LACTOBIOSE
- x-ray exposed (1000 rad)lactose
- (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-{[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
- Q27890379
- Galbeta1-4-Glc
- C00243
- Milchzucker
- Gal(b1-4)Glc
- beta-Gal1,4-Glc
- GUBGYTABKSRVRQ-QKKXKWKRSA-N
- Laktose
- Lactose (TN)
- CHEMBL1159651
- beta-D-galactopyranosyl-(1->4)-D-glucopyranose
- Epitope ID:142487
- Lactose, anhydrous (JAN/NF)
- beta-D-Gal-(1->4)-D-Glc
- BENZOICACIDDODECYLESTER
- AKOS040732197
- 4-O-beta-D-galactopyranosyl-D-glucopyranose
- 1-beta-D-Galactopyranosyl-4-D-glucopyranose
- DB04465
- CHEBI:17716
- SCHEMBL8446
- F_FULL_20000000000000_GS_4019
- DTXSID501015196
- EN300-19650781
- Anhydrous lactose (JP17)
- (Gal)1 (Glc)1
- D00046
- A868147
- beta-D-Galp-(1->4)-D-Glcp
- Galbeta1-4Glc
- Laktobiose
- BDBM50572952
- +Expand
-
- MFCD00151251
- GUBGYTABKSRVRQ-DCSYEGIMSA-N
- 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
- O([C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]
- 93796
Computed Properties
- 342.11600
- 8
- 11
- 4
- 342.11621151g/mol
- 23
- 382
- 0
- 9
- 0
- 0
- 0
- 1
- 197A^2
- 0
- -4.7
- 190
Experimental Properties
- -5.55460
- 197.37000
- 1.5376 (estimate)
- 5-10 g/100 mL at 20 ºC
- 667.9°C at 760 mmHg
- 222.8 ºC
- 288.9±26.4 °C
- 自由但缓慢地溶于水,几乎不溶于乙醇 (96%)。
- White crystalline or crystalline powder
- Stable. Incompatible with strong oxidizing agents.
- 5-10 g/100 mL at 20 ºC
- 12.39±0.20(Predicted)
- +54.4° - +59.9° (c=10, H2O)
- 1.525
Lactose Security Information
- OD9625000
- 2
- 24/25
- NONH for all modes of transport
- H315-H319-H335
- P261-P305+P351+P338
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Warning
- Yes
Lactose Customs Data
- 17021100
-
China Customs Code:
1702190000
Lactose Price
Lactose Suppliers
Hubei Hanwei Chemical Co., Ltd
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Lactose Related Literature
-
Oren Cooper,Mario Waespy,Dechao Chen,S?rge Kelm,Qin Li,Thomas Haselhorst,Joe Tiralongo Nanoscale Adv. 2022 4 5355
-
Santiago Ugidos-Rodríguez,María Cruz Matallana-González,María Cortes Sánchez-Mata Food Funct. 2018 9 4056
-
K. Vinodhini,K. Srinivasan CrystEngComm 2015 17 6376
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Sergey Mitryukovskiy,Danny E. P. Vanpoucke,Yue Bai,Théo Hannotte,Mélanie Lavancier,Djamila Hourlier,Goedele Roos,Romain Peretti Phys. Chem. Chem. Phys. 2022 24 6107
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Milk Products Sub-Committee to the Standing Committee on Uniformity of Analytical Methods Analyst 1932 57 630
-
Frank Peprah Addai,Feng Lin,Taotao Wang,Anthony A. Kosiba,Pengcheng Sheng,Feng Yu,Jie Gu,Yang Zhou,Haifeng Shi Food Funct. 2020 11 8407
-
Andrew D. Burnett,Wenhui Fan,Prashanth C. Upadhya,John E. Cunningham,Michael D. Hargreaves,Tasnim Munshi,Howell G. M. Edwards,Edmund H. Linfield,A. Giles Davies Analyst 2009 134 1658
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David Simon,Franziska Obst,Sebastian Haefner,Toni Heroldt,Martin Peiter,Frank Simon,Andreas Richter,Brigitte Voit,Dietmar Appelhans React. Chem. Eng. 2019 4 67
-
Piyush Mehta,C. Bothiraja,Shivajirao Kadam,Atmaram Pawar New J. Chem. 2019 43 17327
-
Franziska Obst,David Simon,Philipp J. Mehner,Jens W. Neubauer,Anthony Beck,Oleksandr Stroyuk,Andreas Richter,Brigitte Voit,Dietmar Appelhans React. Chem. Eng. 2019 4 2141
63-42-3 (Lactose) Related Products
- 57-50-1(D(+)-Sucrose)
- 96-82-2(Lactobionic acid)
- 97-30-3(Alpha-D-Methylglucoside)
- 585-88-6(Maltitol)
- 641-74-7((1R,2R,3S,4R)-1-((2R,3S,4S,5S)-3,4,5,6-Tetrahydroxytetrahydro-2H-pyran-2-yl)pentane-1,2,3,4,5-pentaol)
- 4064-06-6(1,2:3,4-Di-O-isopropylidene-D-galactopyranose)
- 4098-06-0((2R,3R,4R)-2-(acetoxymethyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate)
- 4618-18-2(Lactulose)
- 7473-45-2((2R,3S,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diol)
- 9002-18-0(bengal)
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(CAS:63-42-3)Lactose
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